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Compound of Interest

Compound Name: Sophoraflavanone H

Cat. No.: B1496117

An objective analysis of the biological activities of Sophoraflavanone G, a close analog of
Sophoraflavanone H, to provide a framework for replicating published findings. Due to limited
published data on Sophoraflavanone H, this guide focuses on the extensively studied
Sophoraflavanone G as a comparative benchmark.

Sophoraflavanone H and its analogs, such as Sophoraflavanone G (SG), are prenylated
flavonoids isolated from plants of the Sophora genus.[1] These compounds have garnered
significant interest within the scientific community for their potential therapeutic applications,
including anti-inflammatory, anticancer, and antimicrobial properties.[1][2] This guide provides a
comprehensive overview of the reported biological effects of Sophoraflavanone G, complete
with experimental data, detailed protocols, and visual diagrams of the signaling pathways
involved, to assist researchers in replicating and building upon these findings.

Anticancer Activity

Sophoraflavanone G has demonstrated notable cytotoxic effects against various cancer cell
lines. A key mechanism of its anticancer activity is the induction of apoptosis and cell cycle
arrest.

Table 1: Cytotoxic Effects of Sophoraflavanone G on Cancer Cell Lines
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Cell Line

Cancer Type

Key Findings IC50 Value Reference

HL-60

Human Myeloid

Leukemia

Suppressed

proliferation,

) ~20 uM (at 48

induced GO/G1 [3]
hours)

cell cycle arrest

and apoptosis.

MDA-MB-231

Triple-Negative

Breast Cancer

Induced
apoptosis, DNA
fragmentation,

and nuclear

Not specified [41[5]

condensation;
inhibited
migration and

invasion.

Various

Human Cancer
Cells

Inhibited STAT3
and NF-kB

signaling, leading

Not specified [2][6]

to reduced
proliferation and

apoptosis.

This protocol is a standard method for assessing the cytotoxic effects of a compound on cancer

cells.

¢ Cell Seeding: Plate cancer cells (e.g., HL-60) in a 96-well plate at a density of 5 x 104

cells/well and incubate for 24 hours.

o Compound Treatment: Treat the cells with various concentrations of Sophoraflavanone G
(e.g., 0, 5, 10, 20, 40 uM) and incubate for a specified period (e.g., 24, 48, 72 hours).

e MTT Addition: Add 20 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours at 37°C.

e Formazan Solubilization: Remove the medium and add 150 pL of DMSO to each well to

dissolve the formazan crystals.
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» Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the untreated control and
determine the IC50 value, the concentration at which 50% of cell growth is inhibited.[3]

Sophoraflavanone G has been shown to modulate multiple signaling pathways involved in
cancer progression. A primary target is the STAT3 signaling pathway, which is often aberrantly
activated in cancer cells.[2][6] SG has also been found to inactivate the EGFR-PISK-AKT
signaling pathway in triple-negative breast cancer.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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